![molecular formula C18H21NO3S2 B2466127 4-[(Phenylsulfanyl)methyl]-1-(phenylsulfonyl)-4-piperidinol CAS No. 478041-55-3](/img/structure/B2466127.png)
4-[(Phenylsulfanyl)methyl]-1-(phenylsulfonyl)-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Conformational Analysis and Electronic Interactions
The compound’s conformational behavior is crucial for understanding its properties. Researchers have investigated the IR carbonyl bands of this compound and its derivatives. Notably, stable conformations—axial (ax) and equatorial (eq)—exist. The ax conformer is the most stable and least polar in gas-phase calculations. Interestingly, in non-polar solvents, the more intense IR carbonyl frequency corresponds to the ax conformer, while the less intense component relates to the eq conformer. However, this trend reverses in polar solvents, with the eq conformer dominating as solvent polarity increases .
COX-1/COX-2 Inhibition
A series of benzimidazole derivatives containing a 4-(methylsulfonyl)phenyl pharmacophore attached via the C-2 position was synthesized. These compounds were evaluated in vitro as cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) inhibitors. Investigating their COX inhibition potential sheds light on their therapeutic relevance .
Metabolism and Water Quality
Phenylsulfonamides, including our compound, play a role in water quality. For instance, 4-[methyl(phenylsulfonyl)amino]butanoic acid (BPS) and methyl(phenylsulfonyl)amide (MPS) are identified metabolites. Understanding their degradation pathways and persistence is essential for water treatment and safety .
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-(benzenesulfonyl)-4-(phenylsulfanylmethyl)piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3S2/c20-18(15-23-16-7-3-1-4-8-16)11-13-19(14-12-18)24(21,22)17-9-5-2-6-10-17/h1-10,20H,11-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFBVJAKDWXILHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(CSC2=CC=CC=C2)O)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Phenylsulfanyl)methyl]-1-(phenylsulfonyl)-4-piperidinol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.